Cas no 1476777-06-6 (Niraparib metabolite M1)

• Product Name: Niraparib metabolite M1
• CAS No: 1476777-06-6
• MF: C₁₉H₁₉N₃O₂
• MW: 321.3731
• CID: 2601863
• PubChem ID: 118737587
• Update Time: 2025-10-29

Niraparib metabolite M1 Chemical and Physical Properties

Names and Identifiers

• Niraparib metabolite M1
• M1 metabolite of niraparib
• Niraparib carboxylic acid metabolite M1
• UXM824C9GS
• 2-[4-[(3S)-piperidin-3-yl]phenyl]indazole-7-carboxylic acid
• BDBM50084624
• 2-[4-[(3s)-piperidine-3-yl]phenyl]indazole-7-carboxylic acid
• (S)-2-(4-(Piperidin-3-yl)phenyl)-2H-indazole-7-carboxylic acid
• 2H-Indazole-7-carboxylic acid, 2-(4-(3S)-3-piperidinylphenyl)-
• Niraparib Impurity 1
• 2H-Indazole-7-carboxylic acid, 2-[4-(3S)-3-piperidinylphenyl]-
• Niraparib Metabolite M1 hydrochloride
• Niraparib Carboxylic Acid
• Niraparib Metabolite M1-D4
• GLXC-25216
• CHEMBL3427055
• UNII-UXM824C9GS
• DA-76190
• MFCD30534402
• 1476777-06-6
• AKOS032945093
• CS-6087
• HY-G0023
• SCHEMBL20757750
• F85477
• MS-24753

• Inchi： 1S/C19H19N3O2/c23-19(24)17-5-1-3-15-12-22(21-18(15)17)16-8-6-13(7-9-16)14-4-2-10-20-11-14/h1,3,5-9,12,14,20H,2,4,10-11H2,(H,23,24)/t14-/m1/s1
• InChI Key： HDQHGRLURKGIFL-CQSZACIVSA-N
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C2C1=NN(C=2[H])C1C([H])=C([H])C(=C([H])C=1[H])[C@@]1([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2

Niraparib metabolite M1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Niraparib metabolite M1

Recent Advances in Niraparib Metabolite M1 (1476777-06-6): A Comprehensive Research Brief

Niraparib, a potent poly(ADP-ribose) polymerase (PARP) inhibitor, has gained significant attention in the treatment of ovarian cancer and other malignancies. One of its key metabolites, Niraparib metabolite M1 (CAS: 1476777-06-6), has emerged as a critical focus of recent research due to its pharmacological properties and potential therapeutic implications. This brief synthesizes the latest findings on this compound, offering insights into its metabolic pathways, pharmacokinetics, and clinical relevance.

Recent studies have elucidated the formation of Niraparib metabolite M1 through cytochrome P450-mediated oxidation, primarily involving CYP3A4 and CYP2D6 enzymes. The metabolite retains PARP inhibitory activity, albeit with altered potency compared to the parent drug. A 2023 study published in Drug Metabolism and Disposition demonstrated that M1 accounts for approximately 15-20% of total circulating PARP inhibitory activity in patients, highlighting its clinical significance.

Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize the structural properties of 1476777-06-6. These investigations revealed that the metabolite features a hydroxylated piperidine ring, which influences its solubility and membrane permeability. Notably, the improved blood-brain barrier penetration of M1 compared to niraparib has sparked interest in its potential applications for treating central nervous system malignancies.

Pharmacokinetic studies presented at the 2024 American Association for Cancer Research annual meeting showed that M1 exhibits a longer elimination half-life (t_½ = 32-38 hours) than niraparib, suggesting possible accumulation during chronic dosing. This finding has important implications for dosing regimens and toxicity management, particularly in patients with impaired renal function where metabolite clearance may be reduced.

Emerging preclinical data indicate that Niraparib metabolite M1 may contribute to the observed efficacy of niraparib in BRCA-mutant cancers. A recent Nature Cancer publication demonstrated that M1 maintains synthetic lethality in homologous recombination-deficient cells, with IC₅₀ values comparable to the parent compound in certain cellular models. However, the metabolite shows differential activity across various cancer cell lines, suggesting tissue-specific effects that warrant further investigation.

The development of specific assays for M1 quantification has enabled more precise pharmacokinetic-pharmacodynamic modeling. A multicenter study published in Clinical Pharmacology & Therapeutics (2024) established correlations between M1 exposure and both efficacy endpoints and adverse events, providing valuable data for personalized therapy approaches. These findings are particularly relevant given the interpatient variability in niraparib metabolism observed in clinical practice.

Ongoing research is exploring the potential of M1 as an independent therapeutic agent. Preliminary results from formulation studies suggest that direct administration of the metabolite could offer advantages in certain clinical scenarios by bypassing metabolic variability. Additionally, structural modifications of M1 are being investigated to enhance its pharmacological profile while maintaining the favorable safety characteristics observed with niraparib therapy.

In conclusion, Niraparib metabolite M1 (1476777-06-6) represents more than just a metabolic byproduct—it is an active contributor to the therapeutic effects of niraparib with distinct pharmacological properties. The growing body of research underscores the need to consider metabolite profiles when evaluating PARP inhibitor therapies and designing future clinical trials. As our understanding of this compound deepens, it may open new avenues for targeted cancer treatment strategies.